Cas no 1805019-09-3 (Methyl 3-bromo-4-cyano-5-(difluoromethyl)benzoate)

• Product Name: Methyl 3-bromo-4-cyano-5-(difluoromethyl)benzoate
• CAS No: 1805019-09-3
• MF: C₁₀H₆BrF₂NO₂
• MW: 290.060948848724
• CID: 4706573
• Update Time: 2025-10-13

Methyl 3-bromo-4-cyano-5-(difluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-4-cyano-5-(difluoromethyl)benzoate

• Inchi： 1S/C10H6BrF2NO2/c1-16-10(15)5-2-6(9(12)13)7(4-14)8(11)3-5/h2-3,9H,1H3
• InChI Key： CUBNRYCUIQPIJZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC)C=C(C(F)F)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-bromo-4-cyano-5-(difluoromethyl)benzoate

Methyl 3-bromo-4-cyano-5-(difluoromethyl)benzoate (CAS No. 1805019-09-3): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-bromo-4-cyano-5-(difluoromethyl)benzoate, identified by its CAS number 1805019-09-3, is a significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its utility in the development of novel therapeutic agents. The presence of multiple functional groups, including a bromo substituent, a cyano group, and a difluoromethyl moiety, makes it a valuable building block for chemists and pharmacologists seeking to design molecules with enhanced biological activity.

The synthesis and application of Methyl 3-bromo-4-cyano-5-(difluoromethyl)benzoate have been extensively explored in recent years, particularly in the context of drug discovery. The bromo group, for instance, serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the creation of diverse pharmacophores. Similarly, the cyano group can be transformed into other functionalities, such as carboxylic acids or amides, through various chemical transformations. This adaptability makes the compound an indispensable tool in medicinal chemistry.

The incorporation of the difluoromethyl group is particularly noteworthy, as it is known to enhance the metabolic stability and binding affinity of drug candidates. This substituent has been widely employed in the development of antiviral, anticancer, and anti-inflammatory agents. Recent studies have highlighted its role in improving the pharmacokinetic properties of small-molecule drugs by reducing their susceptibility to enzymatic degradation. The combination of these three distinct functional groups in Methyl 3-bromo-4-cyano-5-(difluoromethyl)benzoate provides a rich framework for synthetic exploration.

In the context of contemporary pharmaceutical research, Methyl 3-bromo-4-cyano-5-(difluoromethyl)benzoate has been utilized in the development of novel therapeutic entities targeting various diseases. For instance, researchers have leveraged its structural features to design inhibitors of key enzymes involved in cancer metabolism. The< strong>bromo and difluoromethyl groups have been strategically positioned to modulate binding interactions with target proteins, while the cyano group facilitates further derivatization into more complex structures. Such efforts have led to the identification of several promising lead compounds with significant therapeutic potential.

The compound's relevance extends beyond oncology; it has also been employed in the synthesis of molecules with antimicrobial and anti-inflammatory properties. The< strong>difluoromethyl group, in particular, has been shown to enhance the efficacy of antimicrobial agents by improving their ability to penetrate bacterial cell membranes. Additionally, derivatives of Methyl 3-bromo-4-cyano-5-(difluoromethyl)benzoate have been investigated for their potential to modulate inflammatory pathways, offering new avenues for treating chronic inflammatory diseases.

The synthetic methodologies employed in the preparation of Methyl 3-bromo-4-cyano-5-(difluoromethyl)benzoate are another area of active interest. Modern synthetic strategies often focus on achieving high yields and selectivity while minimizing environmental impact. Catalytic approaches, such as transition-metal-catalyzed reactions, have been particularly effective in this regard. For example, palladium-catalyzed cross-coupling reactions have enabled the efficient construction of carbon-carbon bonds essential for creating complex molecular frameworks. These advances have not only improved the efficiency of synthesis but also made it more sustainable.

The role of computational chemistry in optimizing synthetic routes for Methyl 3-bromo-4-cyano-5-(difluoromethyl)benzoate cannot be overstated. Molecular modeling techniques have allowed researchers to predict reaction outcomes with remarkable accuracy, thereby reducing the need for experimental trials. This approach has led to the discovery of novel synthetic pathways that were previously inaccessible through traditional methods. Furthermore, computational studies have provided insights into the mechanistic details of key transformations, enhancing our understanding of how these reactions proceed at a molecular level.

In conclusion, Methyl 3-bromo-4-cyano-5-(difluoromethyl)benzoate (CAS No. 1805019-09-3) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features and functional groups make it an invaluable intermediate for designing novel therapeutic agents with enhanced biological activity and improved pharmacokinetic properties. As research continues to evolve, this compound is likely to remain at the forefront of drug discovery efforts, driving innovation across multiple therapeutic areas.